Cas no 881406-32-2 (1H-INDOLE-3-SULFONYL CHLORIDE, 6-CHLORO-1-(PHENYLSULFONYL)-)

• Product Name: 1H-INDOLE-3-SULFONYL CHLORIDE, 6-CHLORO-1-(PHENYLSULFONYL)-
• CAS No: 881406-32-2
• MF: C₁₄H₉Cl₂NO₄S₂
• MW: 390.261559247971
• CID: 3228090
• PubChem ID: 86232447
• Update Time: 2025-04-21

1H-INDOLE-3-SULFONYL CHLORIDE, 6-CHLORO-1-(PHENYLSULFONYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-3-SULFONYL CHLORIDE, 6-CHLORO-1-(PHENYLSULFONYL)-
• 6-Chloro-1-(phenylsulfonyl)-1h-indole-3-sulfonyl chloride
• DB-196959
• SCHEMBL20354867
• 881406-32-2

• Inchi： 1S/C14H9Cl2NO4S2/c15-10-6-7-12-13(8-10)17(9-14(12)22(16,18)19)23(20,21)11-4-2-1-3-5-11/h1-9H
• InChI Key： DYHOXOZXGXQSIW-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(C2C=C(C=CC=21)Cl)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 388.9350055Da
• Monoisotopic Mass: 388.9350055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90Ų